Cas no 1602296-76-3 (1-methyl-5-(methylsulfanyl)methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-5-(methylsulfanyl)methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1602296-76-3
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 5917508
• PubChem ID: 116629970
• Update Time: 2024-01-12

1-methyl-5-(methylsulfanyl)methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(methylsulfanyl)methyl-1H-pyrazole-4-carboxylic acid
• 1602296-76-3
• EN300-1842924
• 1-methyl-5-[(methylsulfanyl)methyl]-1h-pyrazole-4-carboxylic acid

• Inchi： 1S/C7H10N2O2S/c1-9-6(4-12-2)5(3-8-9)7(10)11/h3H,4H2,1-2H3,(H,10,11)
• InChI Key： ZKCRJHRIHQJHMG-UHFFFAOYSA-N
• SMILES： S(C)CC1=C(C(=O)O)C=NN1C

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 80.4Ų